Methyltetrazine-Sulfo-NHS Ester

• Molecular Formula: C15H12N5NaO7S
• Molecular Weight: 429.34
• IUPAC Name: sodium 1-(2-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl)acetoxy)-2,5-dioxopyrrolidine-3-sulfonate
• InChI: InChI=1S/C15H13N5O7S.Na/c1-8-16-18-14(19-17-8)10-4-2-9(3-5-10)6-13(22)27-20-12(21)7-11(15(20)23)28(24,25)26;/h2-5,11H,6-7H2,1H3,(H,24,25,26);/q;+1/p-1
• InChI Key: DSVIJQIFAWOGME-UHFFFAOYSA-M
• SMILES: O=C(ON1C(CC(S(=O)(O[Na])=O)C1=O)=O)CC(C=C2)=CC=C2C3=NN=C(C)N=N3
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Methyltetrazine-Sulfo-NHS ester

Description

Methyltetrazine-Sulfo-NHS ester is a water-soluble amine-reactive membrane impermeable labeling reagent. It is useful for applications that are intolerant of organic solvents and can be used to efficiently label antibodies, proteins, and other primary amine-containing macromolecules with the tetrazine moiety in 100% aqueous solution.

Scientific Research Applications

• Bioconjugation Techniques : Methyltetrazine-Sulfo-NHS Ester is extensively used in various bioconjugation techniques. These include protein labeling with fluorescent dyes and enzymes, surface activation of chromatographic supports, microbeads, nanoparticles, and microarray slides. It's also employed in the chemical synthesis of peptides. The reactions involving NHS esters are generally high-yield and reliable, although they are sensitive to air moisture and water traces in solvents (Klykov & Weller, 2015).

• Protein Derivatization : A water-soluble sulfo-3H-indocyanine dye, an active N-hydroxysuccinimide ester, was used for protein derivatization. This resulted in enhanced detection sensitivity for protein analysis, suggesting its potential in detecting low-abundance proteins, especially in quantitative protein analysis (Qiao et al., 2009).

• Quantitative Assay and Reaction Kinetics : NHS esters like this compound can be quantitatively analyzed using spectrophotometric methods. This facilitates determining the concentration and purity of active esters, examining hydrolysis, and aminolysis half-lives in different reaction conditions, crucial for optimizing the use of active esters (Presentini, 2017).

• Gas-Phase Covalent Modification : The ester has been used in the covalent modification of primary amine groups in multiply protonated or deprotonated polypeptides in the gas phase. This modification allows attaching a wide range of chemical groups to gaseous peptides and proteins, and selectively modifying other analytes containing free primary amine groups (Mentinova & McLuckey, 2010).

• Mucoadhesiveness : NHS esters, including this compound, have been compared with thiomers for their mucoadhesiveness. They show high mucoadhesive properties due to the formation of covalent bonds with the mucus, beneficial in medical and pharmaceutical applications (Leichner et al., 2019).

• Electrogenerated Chemiluminescence : this compound has been used in electrogenerated chemiluminescence (ECL) systems for rapid, specific, and low-cost detections, including environmental analysis, clinical diagnostics, and food safety (Saqib et al., 2019).

• Chemical Cross-linking : NHS esters are used for chemical cross-linking of lysine residues in proteins. Their reactivity has been observed not only with lysines but also with serines, tyrosines, and threonines, making them versatile for protein structural studies (Kalkhof & Sinz, 2008).

• Preparation of Polyacrylamide Gels : A novel method using NHS esters for the preparation of polyacrylamide gels has been developed. This method enables increased stability in protein coating, essential for studying cell-extracellular matrix mechanical interactions (Kumai et al., 2021).